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Compound of Interest

Compound Name: 1-Chloro-5-iodopentane

Cat. No.: B1345565 Get Quote

An In-depth Technical Guide to the Safety of 1-Chloro-5-iodopentane

This document serves as a comprehensive technical guide on the safety information for 1-
Chloro-5-iodopentane (CAS No: 60274-60-4), intended for researchers, scientists, and

professionals in drug development. It consolidates critical data from Safety Data Sheets (SDS)

to ensure safe handling, storage, and emergency response.

Compound Identification and Properties
1-Chloro-5-iodopentane is a bifunctional alkyl halide used as an intermediate in various

organic syntheses.[1] It is also known by synonyms such as 5-Chloro-1-iodopentane and

Pentamethylene chloroidide.[1][2][3]
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Identifier Value Source

CAS Number 60274-60-4 [2][3][4][5]

Molecular Formula C5H10ClI [1][2][3][6]

Molecular Weight 232.49 g/mol [1][2][3][7]

Appearance Colorless to light yellow liquid [1][6]

Boiling Point
~230°C (decomposes) 100°C

@ 15 Torr
[1][2]

Density
1.6731 g/cm³ at 20°C ~1.65

g/mL at 25°C (estimated)
[1][2]

Solubility
Insoluble in water; soluble in

organic solvents.[1]
[1]

Refractive Index 1.5280 - 1.5330 at 20°C [6]

Hazard Identification and Classification
The compound is classified under the Globally Harmonized System (GHS) with specific

warnings.[3] It is crucial to understand these hazards before handling the substance.

GHS Classification Details Source

Pictogram GHS07 (Exclamation Mark) [3][4]

Signal Word Warning [3]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[3][4][5]

Precautionary Statements

P261, P280, P302+P352,

P304+P340,

P305+P351+P338, P405,

P501

[3][4][5]
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Toxicological Information
While specific quantitative toxicological data like LD50 or LC50 values are not readily available

in the provided sources, the primary hazards are well-defined.[4]

Toxicological Endpoint Effect Source

Skin Corrosion/Irritation Causes skin irritation. [3][4][5]

Serious Eye Damage/Irritation Causes serious eye irritation. [3][4][5]

STOT - Single Exposure
May cause respiratory

irritation.
[3][4][5]

Acute Toxicity No toxicological data available. [4]

Carcinogenicity/Mutagenicity No data available. [4]

Safe Handling and Storage Protocols
Proper handling and storage are paramount to minimize exposure risk.

Handling:

Always work in a well-ventilated area, preferably under a chemical fume hood.[4][8]

Use personal protective equipment (PPE) as specified in Section 5.[4]

Avoid contact with skin, eyes, and clothing.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Take precautionary measures against static discharge.[4]

Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[1][4]
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Keep the container tightly closed and sealed.[4][9]

The substance is sensitive to light.[9]

Store locked up.[4]

Incompatible with strong oxidizing agents.[4][9]

Recommended storage temperature is between 2-8°C.[1]

Preparation
Review SDS & Don PPE

Chemical Handling
Use in Fume Hood

Avoid Inhalation/Contact

Proceed

Temporary Storage
Keep Container Tightly Sealed

During Use

Post-Handling Cleanup
Wash Hands & Area

After Use

Waste Disposal
Follow Institutional Protocols
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Diagram 1: General Laboratory Handling Workflow

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-Chloro-5-iodopentane to prevent exposure.

Protection Type Specification Source

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[8]

Skin Protection

Impermeable protective gloves

(e.g., Nitrile rubber). Fire/flame

resistant and impervious

clothing.

[8]

Respiratory Protection

Required when vapours or

aerosols are generated. Use a

NIOSH-approved respirator.

Emergency Procedures: First Aid and Spill
Response
Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
The following diagram outlines the initial response to different types of chemical exposure.
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Skin Contact Eye Contact Inhalation

Exposure Occurs

Remove contaminated clothing

Skin

Rinse cautiously with water
for at least 15 minutes

Eye

Move person to fresh air

Inhaled

Wash with plenty of soap
and water for at least 15 min

Get Medical Advice/Attention
if irritation or symptoms persist

Remove contact lenses,
if present and easy to do

Keep comfortable for breathing

Click to download full resolution via product page

Diagram 2: First Aid Protocol for Exposure

Experimental Protocol: First Aid

Eye Contact: Immediately rinse eyes with plenty of flowing water for at least 15 minutes,

holding eyelids apart.[4][5] If present and easy to do, remove contact lenses and continue

rinsing.[4] Seek medical attention.[5]

Skin Contact: Promptly wash the contaminated skin with plenty of soap and water for at least

15 minutes.[4][5] Remove contaminated clothing and wash it before reuse.[4] If skin irritation

occurs or persists, get medical advice.[5]
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Inhalation: Move the exposed person to fresh air at once.[5][10] If breathing is difficult or has

stopped, provide artificial respiration.[5] Get medical attention if symptoms occur.[5]

Ingestion: Rinse the mouth with water and then drink plenty of water.[5] Do NOT induce

vomiting.[4] Call a poison center or doctor if you feel unwell.[4]

Accidental Release and Fire-Fighting Measures
A systematic approach is required to safely manage spills and fires.

Spill Response Protocol:

Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.[4] Evacuate

unnecessary personnel from the area.[8]

Eliminate Ignition Sources: Remove all sources of heat, sparks, and open flames. Use non-

sparking tools.[8][11]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[4]

[8]

Containment and Cleaning: Absorb the spill with an inert, non-combustible material such as

sand, silica gel, or vermiculite.[4] Collect the material into a suitable, labeled, and closed

container for disposal.[8]

Final Cleanup: Clean the spill area thoroughly.[12]
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Diagram 3: Accidental Spill Response Workflow
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Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[5]

Special Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[5]

Protective Equipment: In case of a fire, firefighters should wear a self-contained breathing

apparatus (SCBA) and full protective gear.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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